Cas no 306934-98-5 (2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride)

• Product Name: 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride
• CAS No: 306934-98-5
• MF: C₈H₄ClNOS₂
• MW: 229.706458091736
• CID: 303546
• PubChem ID: 2776318
• Update Time: 2025-10-30

2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarbonylchloride, 2-(2-thienyl)-
• 2-(2-THIENYL)-1,3-THIAZOLE-4-CARBONYL CHLORIDE
• 2-thiophen-2-yl-1,3-thiazole-4-carbonyl chloride
• 2-(2-thienyl)-4-thiazolecarboxylic acid chloride
• AC1MCQVO
• AC1Q3G70
• AG-F-01298
• CC11502
• CTK1C1843
• KB-162525
• FT-0608513
• 2-(thiophen-2-yl)-1,3-thiazole-4-carbonyl chloride
• 4-Thiazolecarbonyl chloride, 2-(2-thienyl)-
• 2-(2-thienyl)-1,3-thiazole-4-carbonyl chloride, AldrichCPR
• 2-(2-THIENYL)-1,3-THIAZOLE-4-CARBONYLCHLORIDE
• DTXSID00379985
• 306934-98-5
• MFCD02681999
• SCHEMBL3065986
• 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride

• Inchi： 1S/C8H4ClNOS2/c9-7(11)5-4-13-8(10-5)6-2-1-3-12-6/h1-4H
• InChI Key： XSEVQABMEAUTLT-UHFFFAOYSA-N
• SMILES： ClC(C1=CSC(C2=CC=CS2)=N1)=O

Computed Properties

• Exact Mass: 228.94200
• Monoisotopic Mass: 228.9422838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.498
• Melting Point: 93 °C
• Boiling Point: 371.6°Cat760mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.65
• PSA: 86.44000
• LogP: 3.25060

2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride

Professional Introduction to Compound with CAS No. 306934-98-5 and Product Name: 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride

The compound identified by the CAS number 306934-98-5 and the product name 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the thiazole class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of a chlorinated carbonyl group at the 4-position of the thiazole ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

Thiazole derivatives have long been recognized for their pharmacological potential, exhibiting properties ranging from antimicrobial to anti-inflammatory effects. Among these derivatives, 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride stands out due to its unique structural features. The thiophene moiety appended to the thiazole core introduces additional electronic and steric influences, which can modulate the compound's interactions with biological targets. This dual heterocyclic system has been explored in recent years for its potential in designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride compound has been investigated as a key intermediate in synthesizing molecules that interact with enzymes and receptors involved in metabolic disorders and cancer. Its chlorinated carbonyl group serves as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its utility in constructing more complex pharmacophores. The thiazole core is known for its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions, while the thiophene ring adds an additional layer of complexity. This combination has been leveraged in the design of molecules targeting protein-protein interactions, which are often challenging to modulate with traditional drug candidates.

Recent studies have highlighted the role of 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride in developing novel antiviral agents. The structural features of this compound allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. For instance, modifications based on this scaffold have shown promise in inhibiting proteases essential for viral maturation. Such findings underscore the importance of heterocyclic compounds like this one in addressing emerging infectious diseases.

The synthesis of 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The chlorination step at the 4-position is particularly critical, as it dictates the reactivity of subsequent functional groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the thiophene moiety efficiently. These synthetic strategies not only enhance yield but also improve scalability, making the compound more accessible for industrial applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The electronic properties of thiazole and thiophene derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored derivatives of 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride as building blocks for developing novel optoelectronic materials with enhanced performance characteristics.

The safety profile of 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary to fully understand its potential risks and benefits. Collaborative efforts between chemists and biologists are essential to elucidate its metabolic pathways and potential side effects.

The future directions for research on this compound are vast and exciting. One area of interest is exploring its role in modulating immune responses through interaction with immune checkpoint proteins. The structural motifs present in 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride could be exploited to develop immunomodulatory agents that enhance vaccine efficacy or treat autoimmune disorders.

Another promising avenue is investigating its potential as an anticancer agent. Thiazole derivatives have already demonstrated efficacy against various cancer types by inhibiting key signaling pathways involved in tumor growth and metastasis. By further optimizing the structure of 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride, researchers aim to develop more potent and selective inhibitors that could revolutionize cancer treatment strategies.

In conclusion,306934-98-5 and Product Name: 2-(2-Thienyl)-1,3-thiazole-4-carbonyl Chloride represent a cornerstone in modern medicinal chemistry. Their unique structural features and versatile reactivity make them indispensable tools for drug discovery and material science applications. As research continues to uncover new therapeutic possibilities, compounds like these will undoubtedly play a pivotal role in addressing some of humanity's most pressing health challenges.